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Compound of Interest

Compound Name: 6-Amino-5-chloropicolinonitrile

CAS No.: 1805511-71-0

Cat. No.: B1413568 Get Quote

2-Amino-3-chloro-5-cyanopyridine is a highly functionalized heterocyclic compound that has

garnered significant attention in various fields of chemistry, most notably in medicinal chemistry

and materials science. Its unique arrangement of amino, chloro, and cyano groups on a

pyridine ring imparts a distinct reactivity profile, making it a valuable building block for the

synthesis of more complex molecules. This guide provides a comprehensive overview of its

fundamental chemistry, including its synthesis, reactivity, and key applications, with a focus on

practical insights for researchers and professionals in drug development.

Molecular Structure and Properties
The structure of 2-Amino-3-chloro-5-cyanopyridine features a pyridine ring substituted with an

amino group at the 2-position, a chlorine atom at the 3-position, and a cyano group at the 5-

position. This substitution pattern leads to a unique interplay of electronic effects that govern its

reactivity. The electron-donating amino group activates the ring towards electrophilic

substitution, while the electron-withdrawing chloro and cyano groups deactivate the ring and

influence the regioselectivity of its reactions.

A summary of its key properties is presented below:
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Property Value

Molecular Formula C6H4ClN3

Molecular Weight 153.57 g/mol

Appearance Off-white to yellow or brown powder or crystals

Melting Point 218 - 224 °C

Boiling Point 338.8 °C at 760 mmHg (Predicted)

Solubility Soluble in DMSO, Methanol

Synthesis of 2-Amino-3-chloro-5-cyanopyridine
The most common and practical synthesis of 2-Amino-3-chloro-5-cyanopyridine involves the

reaction of 2-amino-5-cyanopyridine with a chlorinating agent. A widely used and effective

method is the chlorination using N-chlorosuccinimide (NCS) in a suitable solvent.

Experimental Protocol: Synthesis via Chlorination with
NCS
This protocol outlines a standard laboratory procedure for the synthesis of 2-Amino-3-chloro-5-

cyanopyridine.

Materials:

2-Amino-5-cyanopyridine

N-Chlorosuccinimide (NCS)

Acetonitrile (anhydrous)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser
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Heating mantle

Standard glassware for workup and purification

Procedure:

To a solution of 2-amino-5-cyanopyridine (1.0 eq) in anhydrous acetonitrile, add N-

chlorosuccinimide (1.1 eq) portion-wise at room temperature.

Stir the resulting mixture at room temperature for 30 minutes.

Heat the reaction mixture to reflux (approximately 80-82 °C) and maintain for 2-3 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Pour the mixture into ice-water and stir for 30 minutes.

Collect the precipitated solid by vacuum filtration.

Wash the solid with cold water and then with a small amount of cold ethanol.

Dry the product under vacuum to afford 2-Amino-3-chloro-5-cyanopyridine as a solid.

Diagram of Synthetic Workflow:
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2-Amino-3-(Nu)-5-cyanopyridine Displaced Cl-
Chloride Elimination

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1413568?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Generalized pathway for SNAr reactions.

Applications in Drug Discovery and Medicinal
Chemistry
2-Amino-3-chloro-5-cyanopyridine is a prominent scaffold in the development of novel

therapeutic agents. Its ability to serve as a versatile starting material for the synthesis of a wide

range of substituted pyridines makes it highly valuable in drug discovery programs.

One of the most notable applications is in the synthesis of kinase inhibitors. The pyridine core

can mimic the purine scaffold of ATP, and the various functional groups allow for the

introduction of substituents that can specifically target the ATP-binding site of kinases. For

example, derivatives of 2-Amino-3-chloro-5-cyanopyridine have been investigated as inhibitors

of various kinases involved in cancer and inflammatory diseases.

Conclusion
2-Amino-3-chloro-5-cyanopyridine is a compound of significant interest due to its versatile

reactivity and its utility as a building block in the synthesis of complex organic molecules. A

thorough understanding of its synthesis, reactivity, and applications is crucial for chemists

working in drug discovery, materials science, and related fields. The information provided in this

guide serves as a foundational resource for researchers and professionals, enabling them to

leverage the unique chemical properties of this important heterocyclic compound.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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